Cas no 1213657-62-5 ((1R)-1-4-(trifluoromethyl)pyridin-3-ylethan-1-amine)

• Product Name: (1R)-1-4-(trifluoromethyl)pyridin-3-ylethan-1-amine
• CAS No: 1213657-62-5
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• CID: 6033793
• PubChem ID: 130611345
• Update Time: 2025-06-14

(1R)-1-4-(trifluoromethyl)pyridin-3-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-4-(trifluoromethyl)pyridin-3-ylethan-1-amine
• 1213657-62-5
• (R)-1-(4-(Trifluoromethyl)pyridin-3-yl)ethan-1-amine
• EN300-1931642
• (1R)-1-[4-(trifluoromethyl)pyridin-3-yl]ethan-1-amine

• Inchi： 1S/C8H9F3N2/c1-5(12)6-4-13-3-2-7(6)8(9,10)11/h2-5H,12H2,1H3/t5-/m1/s1
• InChI Key： JJHWPZSSWOCMTL-RXMQYKEDSA-N
• SMILES： FC(C1C=CN=CC=1[C@@H](C)N)(F)F

Computed Properties

• Exact Mass: 190.07178278g/mol
• Monoisotopic Mass: 190.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Additional information on (1R)-1-4-(trifluoromethyl)pyridin-3-ylethan-1-amine

Comprehensive Overview of (1R)-1-[4-(Trifluoromethyl)pyridin-3-yl]ethan-1-amine (CAS No. 1213657-62-5)

The compound (1R)-1-[4-(Trifluoromethyl)pyridin-3-yl]ethan-1-amine, identified by its CAS No. 1213657-62-5, is a chiral amine derivative featuring a pyridine ring substituted with a trifluoromethyl group. This structure is of significant interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it a key motif in drug design. Researchers often explore its applications in central nervous system (CNS) targeting and enzyme inhibition, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated compounds like (1R)-1-[4-(Trifluoromethyl)pyridin-3-yl]ethan-1-amine has surged, driven by their utility in PET imaging and proteolysis-targeting chimeras (PROTACs). These applications are frequently searched in scientific databases, reflecting their relevance in oncology and neurodegenerative disease research. The compound’s chiral center also makes it valuable for asymmetric synthesis, a hot topic in green chemistry and catalysis.

Synthetic routes to CAS No. 1213657-62-5 often involve enantioselective reduction or resolution techniques, which are critical for producing optically pure intermediates. Analytical methods such as HPLC and NMR are employed to confirm its stereochemical purity, a common query among quality control professionals. Its stability under physiological conditions is another area of investigation, particularly for drug delivery systems.

The compound’s pyridine moiety contributes to its versatility, enabling interactions with biological targets like kinases and G-protein-coupled receptors (GPCRs). This aligns with industry focus on small-molecule therapeutics, a trending search term in AI-driven drug discovery platforms. Additionally, its logP and pKa values are frequently analyzed to predict absorption and distribution properties.

Regulatory and safety profiles of (1R)-1-[4-(Trifluoromethyl)pyridin-3-yl]ethan-1-amine are meticulously documented, addressing concerns about genotoxicity and environmental persistence—topics increasingly scrutinized in REACH and FDA submissions. Its compatibility with continuous flow chemistry further enhances its appeal for scalable production, a priority for manufacturers optimizing process efficiency.

In summary, CAS No. 1213657-62-5 exemplifies the intersection of structural novelty and practical utility, resonating with contemporary research themes. Its integration into high-throughput screening libraries and computational modeling workflows underscores its enduring relevance in life sciences.